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Compound of Interest

Compound Name: 4-Chloro-8-fluoro-3-nitroquinoline
CAS No.: 1026861-70-0
Cat. No.: B2680838
Get Quote
. J

Executive Safety Directive

STOP AND READ: 4-Chloro-8-fluoro-3-nitroquinoline is a halogenated nitro-aromatic. This
structural combination mandates specific segregation from standard organic waste streams
due to the risk of formation of toxic combustion byproducts (HF, NOx, HCI) and potential
energetic instability.

e Primary Waste Stream:Halogenated Organic Waste.

 Critical Restriction: Do NOT mix with strong bases or reducing agents in the waste container.
The nitro group renders the compound susceptible to exothermic decomposition.

» Disposal Method: Professional high-temperature incineration with acid gas scrubbing. Do not
attempt chemical deactivation (e.g., bleach/acid hydrolysis) in the lab; the risk of generating
HF or explosive intermediates is too high.

Chemical Profile & Hazard Identification
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Understanding the molecule's "architecture" is the first step in safe disposal. The presence of
fluorine and a nitro group on a quinoline scaffold dictates the waste classification.

Property Specification Operational Implication

) 4-Chloro-8-fluoro-3-
Chemical Name _ o -
nitroquinoline

CAS Number 1026861-70-0 Use for waste manifesting.[1]

Halogenated (Cl, F) content
Molecular Formula CoH4CIFNO2 requires specific incineration

protocols.

Irritant to eyes, skin, and

Hazard Codes H315, H319, H335 )
respiratory tract.[2][3]
o _ Potential for thermal instability.
Reactivity Alert Nitro Group (-NOz2) o )
Avoid friction/shock if dry.
Hydrogen Fluoride (HF)
Combustion Byproducts HF, HCI, NOx, COx generation requires scrubber-

equipped incineration.

Waste Stream Decision Logic

The following logic gate ensures you select the correct waste container. Inaccurate segregation
is the #1 cause of disposal rejections and safety incidents.
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Start: Solid or Liquid Waste?

Is it dissolved in solvent?

No (Pure Solid/Powder) \Yes (Solution)

Solid Waste Stream Liquid Waste Stream

l

Does solvent contain Halogens?
(DCM, Chloroform, etc.)

Container: Wide-Mouth HDPE Jar

Label: 'Solid Hazardous Waste - Toxic'
Constituents: 4-Chloro-8-fluoro-3-nitroquinoline

Yes o (e.g., Methanol/DMSOQO)

Container: Safety Carboy (HDPE/Glass) Container: Safety Carboy

Label: 'Halogenated Organic Waste' Label: 'Halogenated Organic Waste'
Code: D022 (if Chloroform used) (Compound makes the whole stream Halogenated)

Click to download full resolution via product page

Figure 1:Decision Matrix for Waste Segregation. Note that even if dissolved in a non-
halogenated solvent (like DMSO), the presence of the solute (4-Chloro-8-fluoro-3-
nitroquinoline) technically classifies the mixture as halogenated for incineration purposes.

Step-by-Step Disposal Protocol
Phase 1: Preparation & PPE

Objective: Prevent exposure and cross-contamination.
¢ Engineering Controls: Perform all waste transfers inside a certified chemical fume hood.

e PPE:
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o Gloves: Double-gloving recommended. Nitrile (minimum 5 mil) is generally effective for
solid handling. If dissolved in DCM or chloroform, use Silver Shield/4H laminate gloves.

o Eye Protection: Chemical splash goggles (ANSI Z87.1).

o Body: Lab coat + chemically resistant apron if handling >100g liquid solutions.

Phase 2: Accumulation (Satellite Area)

Objective: Secure storage prior to pickup.[4]
e Select Container:
o Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar with a screw-top lid.

o Liquids: Use an HDPE or amber glass carboy. Avoid metal containers due to the potential
acidity of hydrolysis products (HCI/HF).

e Labeling:
o Attach a hazardous waste tag before adding the first drop of waste.[5]

o Chemical Name: Write out the full name: "4-Chloro-8-fluoro-3-nitroquinoline”. Do not
use abbreviations or chemical structures alone.

o Hazard Checkboxes: Check "Toxic" and "lrritant".
e Transfer:
o Use a dedicated funnel.

o Rinse contaminated glassware with a compatible solvent (e.g., acetone) and add the
rinsate to the same waste container.

Phase 3: Final Disposal (EHS/Vendor Hand-off)

Objective: Regulatory compliance (RCRA).
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e Seal: Ensure cap is torque-tight. Wipe the exterior of the container with a damp paper towel
(dispose of towel as solid waste).

» Manifesting:
o Declare the waste as "Halogenated Organic".

o Highlight the Fluoro content. Incinerators need to know about Fluorine to manage
scrubber pH and prevent damage to the combustion chamber lining.

e Scheduling: Request pickup when the container is 90% full or within 6 months of the start
date (check local institutional limits, often 90 days for satellite areas).

Emergency Spill Response

In the event of a spill outside the fume hood, immediate action is required to prevent respiratory
exposure to dust or vapors.[6]

1. Dampen paper towel

Minor Solid (<10g) 2. Wipe gently (avoid dust)

_—V] 3. Place in Ziploc -> Waste Bin
. Assess Volume & Form
Spill Detected (Solid vs Liquid)
T ajor (>109) o 1. EVACUATE LAB
Liquid outside Hood 2. Close doors
3. Call EHS/Hazmat

Click to download full resolution via product page

Figure 2:Spill Response Workflow. The primary risk with solid spills is aerosolization of the
nitro-quinoline dust, which is a potent respiratory irritant.

Spill Cleanup Kit Requirements:
e Absorbent: Vermiculite or polypropylene pads (for liquids).

» Neutralizer: Not required (compound is not a strong acid/base), but standard solvent
absorbent is necessary.

» Tool: Plastic scoop and brush (spark-proof).
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References & Regulatory Grounding[4][7]

¢ PubChem.4-Chloro-3-nitroquinoline Compound Summary (Analogous Hazard Data).
National Library of Medicine. Available at: [Link]

+ U.S. Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. RCRA Regulations.[7][8][9] Available at:
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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